Cas no 1204234-81-0 (3-(Trifluoromethylthio)pyridin-2-amine)

• Product Name: 3-(Trifluoromethylthio)pyridin-2-amine
• CAS No: 1204234-81-0
• MF: C₆H₅F₃N₂S
• MW: 194.177510023117
• MDL: MFCD23382157
• CID: 1209303
• PubChem ID: 75406399
• Update Time: 2025-10-29

3-(Trifluoromethylthio)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-[(trifluoromethyl)sulfanyl]-2-pyridinamine
• 3-((Trifluoromethyl)thio)pyridin-2-amine
• SCHEMBL26917064
• CS-0157018
• STL556033
• D83308
• AU-004/43508074
• 3-[(Trifluoromethyl)sulfanyl]pyridin-2-amine
• 3-(Trifluoromethylthio)pyridin-2-amine
• MFCD23382157
• 1204234-81-0
• MS-20406
• 3-[(trifluoromethyl)sulfanyl]-2-pyridinylamine
• 3-(trifluoromethylsulfanyl)pyridin-2-amine
• BBL102234
• AKOS017344572

• MDL： MFCD23382157
• Inchi： 1S/C6H5F3N2S/c7-6(8,9)12-4-2-1-3-11-5(4)10/h1-3H,(H2,10,11)
• InChI Key： HGWRAVLHAIJDSQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CN=C1N

Computed Properties

• Exact Mass: 194.01255383g/mol
• Monoisotopic Mass: 194.01255383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 164.6±40.0 °C at 760 mmHg
• Flash Point: 53.4±27.3 °C
• Vapor Pressure: 1.9±0.3 mmHg at 25°C

3-(Trifluoromethylthio)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Trifluoromethylthio)pyridin-2-amine

3-(Trifluoromethylthio)pyridin-2-amine: A Comprehensive Overview

The compound 3-(Trifluoromethylthio)pyridin-2-amine, with the CAS number 1204234-81-0, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethylthio group at the 3-position and an amino group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(Trifluoromethylthio)pyridin-2-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of antimicrobial agents and cancer therapeutic agents. The trifluoromethylthio group is known to enhance the stability and bioavailability of molecules, while the pyridine ring provides a platform for further functionalization. These properties make it an attractive candidate for drug discovery programs targeting complex biological systems.

In addition to its pharmaceutical applications, 3-(Trifluoromethylthio)pyridin-2-amine has also been investigated for its role in agrochemicals. Recent research has demonstrated its potential as an efficient precursor for synthesizing pesticides and herbicides. The compound's ability to interact with various biological targets, such as enzymes and receptors, makes it a promising candidate for developing environmentally friendly agricultural solutions. Its use in this field is expected to grow as researchers continue to explore its chemical versatility.

The synthesis of 3-(Trifluoromethylthio)pyridin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The key challenge in its synthesis lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Recent advancements in catalytic methods have enabled more efficient pathways for its production, making it more accessible for large-scale applications.

The physical and chemical properties of 3-(Trifluoromethylthio)pyridin-2-amine are well-documented. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Furthermore, computational studies have provided insights into its electronic structure, which is crucial for understanding its reactivity in various chemical transformations.

In terms of safety and handling, 3-(Trifluoromethylthio)pyridin-2-amine should be treated with care due to its potential to cause irritation upon prolonged exposure. Proper personal protective equipment should be used during handling, and storage should be done in accordance with standard laboratory protocols to ensure stability and prevent degradation.

The future outlook for 3-(Trifluoromethylthio)pyridin-2-amine is bright, with ongoing research exploring its applications in advanced materials science. Its unique combination of functional groups makes it an ideal candidate for designing novel materials with tailored properties, such as stimuli-responsive polymers and advanced sensors. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.

In conclusion, 3-(Trifluoromethylthio)pyridin-2-amine, CAS number 1204234-81-0, is a versatile compound with significant potential across multiple disciplines. Its role as a key building block in drug discovery, agrochemicals, and materials science underscores its importance in contemporary chemistry. As researchers continue to uncover new applications and optimize synthetic methods, this compound will undoubtedly remain at the forefront of scientific innovation.